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Compound of Interest

Compound Name:
methyl 5-methoxy-1H-indole-3-

carboxylate

Cat. No.: B069759 Get Quote

Essential Safety and Handling Guide for Methyl 5-
methoxy-1H-indole-3-carboxylate
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling methyl 5-methoxy-1H-indole-3-carboxylate, including detailed operational and

disposal plans.

Disclaimer: A specific Safety Data Sheet (SDS) for methyl 5-methoxy-1H-indole-3-
carboxylate was not publicly available at the time of this writing. The following information is

based on the safety data of structurally similar compounds, such as methyl 5-hydroxy-1H-

indole-3-carboxylate and 5-methoxyindole-3-carbaldehyde, and general best practices for

handling laboratory chemicals. Always consult the official SDS provided by your supplier for

definitive guidance.

Quantitative Hazard Data Summary
The following table summarizes the known hazards of structurally similar indole compounds.

This data should be considered indicative of the potential hazards of methyl 5-methoxy-1H-
indole-3-carboxylate.
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Hazard
Classification

GHS Hazard
Statement(s)

Precautionary
Statement(s)

Source
Compound(s)

Acute Toxicity, Oral

(Category 4)

H302: Harmful if

swallowed

P264, P270,

P301+P312, P330,

P501

Methyl 5-hydroxy-1H-

indole-3-carboxylate

Skin

Corrosion/Irritation

(Category 2)

H315: Causes skin

irritation

P264, P280,

P302+P352,

P332+P313,

P362+P364

Methyl 5-hydroxy-1H-

indole-3-carboxylate,

5-Methoxyindole-3-

carbaldehyde

Serious Eye

Damage/Eye Irritation

(Category 2A)

H319: Causes serious

eye irritation

P264, P280,

P305+P351+P338,

P337+P313

Methyl 5-hydroxy-1H-

indole-3-carboxylate,

5-Methoxyindole-3-

carbaldehyde

Specific target organ

toxicity — single

exposure (Category

3), Respiratory system

H335: May cause

respiratory irritation

P261, P271,

P304+P340, P312,

P403+P233, P405,

P501

5-Methoxyindole-3-

carbaldehyde

Operational Plan: Step-by-Step Handling Protocol
Adherence to the following procedural steps is crucial for the safe handling of methyl 5-
methoxy-1H-indole-3-carboxylate.

1. Engineering Controls and Ventilation:

Always handle this compound in a well-ventilated area.[1]

A certified chemical fume hood is the preferred engineering control to minimize inhalation

exposure, especially when handling the powder form.[2][3][4]

Ensure that a safety shower and eyewash station are readily accessible and in good working

order.[5][6]

2. Personal Protective Equipment (PPE):
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Eye and Face Protection: Wear chemical safety goggles that meet OSHA's eye and face

protection regulations in 29 CFR 1910.133 or European Standard EN166.[5][7] A face shield

may be necessary for splash protection during bulk handling.[8][9]

Skin Protection:

Wear a lab coat or chemical-resistant apron.[1][3][7]

Appropriate chemical-resistant gloves (e.g., nitrile) must be worn to prevent skin contact.

[1][10][11] Inspect gloves for any signs of damage before use.[9]

Respiratory Protection: If there is a risk of generating dust, a NIOSH-approved respirator

(e.g., N95) should be used to prevent inhalation.[7][10][12]

Footwear: Closed-toe shoes are mandatory in the laboratory.[3][11]

3. Handling and Use:

Avoid contact with skin and eyes.[1]

Do not breathe in dust.[5]

Wash hands thoroughly after handling the compound.[6]

Do not eat, drink, or smoke in the laboratory.[6][13][14]

When weighing the powder, do so within a fume hood or a powder handling enclosure to

minimize dust dispersion.[2]

4. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][15]

Keep away from incompatible materials such as strong oxidizing agents.[5][7]

Disposal Plan: Step-by-Step Waste Management
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Proper disposal of methyl 5-methoxy-1H-indole-3-carboxylate and its contaminated

materials is essential to protect personnel and the environment.

1. Waste Identification and Segregation:

This compound should be treated as hazardous waste.

Segregate waste containing this compound from non-hazardous trash.[7]

Keep it separate from incompatible materials.[7]

2. Waste Collection:

Solid Waste: Collect unused or contaminated solid material (e.g., weighing papers,

contaminated gloves) in a designated, compatible, and clearly labeled hazardous waste

container.[1][7] The container must be kept closed when not in use.[1]

Liquid Waste: Solutions containing this compound should be collected in a designated liquid

hazardous waste container.

Empty Containers: "Empty" containers may still retain product residue. These should be

triple-rinsed with a suitable solvent, and the rinsate collected as hazardous liquid waste.[1]

3. Labeling and Storage of Waste:

Affix a hazardous waste label to all waste containers.[7] The label should clearly identify the

contents, including the chemical name.

Store waste containers in a designated satellite accumulation area within the laboratory,

away from general traffic.[1]

4. Final Disposal:

Disposal of chemical waste must be handled by a licensed and approved waste disposal

company.[7]

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and proper disposal of the hazardous waste.[1][7]
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Do not dispose of this chemical down the drain or in the regular trash.[7]

Visual Workflow for Safe Handling and Disposal
The following diagram illustrates the key steps for the safe handling and disposal of methyl 5-
methoxy-1H-indole-3-carboxylate.

Operational Plan: Handling

Disposal Plan

Start: Receive Chemical

1. Don Appropriate PPE
(Goggles, Lab Coat, Gloves)

2. Work in Fume Hood

3. Handle Compound
(Weighing, Transfers)

4. Perform Experiment

5. Clean Work Area 1. Segregate Waste
(Solid, Liquid, Sharps)

Generate Waste

6. Store Chemical Properly 2. Collect in Labeled
Hazardous Waste Containers

3. Store Waste in
Designated Area

4. Contact EHS for Pickup

End: Proper Disposal
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Click to download full resolution via product page

Caption: Workflow for handling and disposal of methyl 5-methoxy-1H-indole-3-carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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